(4-Fluorophenylthio)Acetic Acid
Cat. No. B239950
CAS No.:
332-51-4
M. Wt: 186.21 g/mol
InChI Key: HQEROVXUKINLPI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04243805
Procedure details
A mixture of 5.3 g of (4-fluorophenylthio)acetic acid and 6.8 g of thionyl chloride is refluxed for 2 hours. Excess of thionyl chloride is evaporated in vacuo and the residue distilled. There are obtained 5.1 g (88%) of oily (4-fluorophenylthio)acetyl chloride, b.p. 76°-77° C./0.25 Torr.
Yield
88%
Identifiers
|
REACTION_CXSMILES
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[F:1][C:2]1[CH:7]=[CH:6][C:5]([S:8][CH2:9][C:10]([OH:12])=O)=[CH:4][CH:3]=1.S(Cl)([Cl:15])=O>>[F:1][C:2]1[CH:7]=[CH:6][C:5]([S:8][CH2:9][C:10]([Cl:15])=[O:12])=[CH:4][CH:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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5.3 g
|
|
Type
|
reactant
|
|
Smiles
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FC1=CC=C(C=C1)SCC(=O)O
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|
Name
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|
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Quantity
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6.8 g
|
|
Type
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reactant
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|
Smiles
|
S(=O)(Cl)Cl
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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is refluxed for 2 hours
|
|
Duration
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2 h
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
Excess of thionyl chloride is evaporated in vacuo
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DISTILLATION
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Type
|
DISTILLATION
|
|
Details
|
the residue distilled
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Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
FC1=CC=C(C=C1)SCC(=O)Cl
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5.1 g | |
| YIELD: PERCENTYIELD | 88% | |
| YIELD: CALCULATEDPERCENTYIELD | 87.6% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
